Cas no 40604-49-7 (6-chloronaphthalen-2-ol)

• Product Name: 6-chloronaphthalen-2-ol
• CAS No: 40604-49-7
• MF: C₁₀H₇ClO
• MW: 178.614981889725
• MDL: MFCD00127706
• CID: 332736
• PubChem ID: 96496
• Update Time: 2024-10-29

6-chloronaphthalen-2-ol Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-6-naphthol
• 2-Naphthalenol,6-chloro-
• 6-chloro-2-naphthol
• 6-chloronaphthalen-2-ol
• 2-Chlor-6-hydroxy-naphthalin
• 2-Chloro-6-hydroxynaphthalene
• 2-Naphthalenol,6-chloro
• 6-Chlor-[2]naphthol
• 6-Chlor-2-hydroxy-naphthalin
• 6-chloro-2-naphthalenol
• NSC 76587
• 2-Naphthalenol, 6-chloro-
• AMY10886
• LTS99E7XKQ
• CNLYNLSYCPWZQY-UHFFFAOYSA-N
• FT-0722538
• CS-16716
• SCHEMBL6356758
• NSC-76587
• AC-22828
• EINECS 254-997-4
• DTXSID90193612
• A26291
• 40604-49-7
• 2-Naphthol, 6-chloro-
• CS-0102646
• N12660
• J-508978
• 6-chloro 2-naphthol
• NSC76587
• AKOS004904705
• NS00030818
• MFCD00127706
• DB-070056

• MDL： MFCD00127706
• Inchi： 1S/C10H7ClO/c11-9-3-1-8-6-10(12)4-2-7(8)5-9/h1-6,12H
• InChI Key： CNLYNLSYCPWZQY-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=CC(=CC=C2C=1)O

Computed Properties

• Exact Mass: 178.01900
• Monoisotopic Mass: 178.019
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2A^2
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: nothing

Experimental Properties

• Density: 1.333±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 116.5 ºC
• Boiling Point: 254.41°C (rough estimate)
• Flash Point: 154.5°C
• Refractive Index: 1.4575 (estimate)
• Solubility: Almost insoluble (0.093 g/l) (25 º C),
• PSA: 20.23000
• LogP: 3.19880

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthols and derivatives